molecular formula C16H19NO B3745441 2-{[benzyl(ethyl)amino]methyl}phenol

2-{[benzyl(ethyl)amino]methyl}phenol

Cat. No. B3745441
M. Wt: 241.33 g/mol
InChI Key: MRCLFERJXYCKON-UHFFFAOYSA-N
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Description

Phenols are a group of aromatic organic compounds which are widely-occurring . They are also categorized as methyl phenols .


Synthesis Analysis

Phenols can be synthesized through several laboratory methods such as ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, reduction of quinones, replacement of an aromatic amine by a hydroxyl group with water and sodium bisulfide in the Bucherer reaction, hydrolysis of diazonium salts, and more .


Molecular Structure Analysis

The molecular structure of phenols is based on benzene, with one H removed . The benzyl group is based on methylbenzene (toluene), with one H removed from the methyl group .


Chemical Reactions Analysis

Phenols can undergo several reactions. For example, they can react with acid chlorides or acid anhydrides to form amides . They can also undergo oxidation to form quinones .


Physical And Chemical Properties Analysis

Phenols have unique physical and chemical properties. For example, they have an -OH group attached to a benzene ring . The phenyl group is based simply on benzene, with one H removed .

Mechanism of Action

The mechanism of action of phenols depends on their specific structure and the type of reaction they are involved in. For example, in the case of reactions with acid chlorides, the reaction involves nucleophilic attack by the phenol, deprotonation, and leaving group removal .

Future Directions

The future directions in the study of phenols could involve exploring new synthesis methods, studying their reactions, and investigating their potential applications in various fields. For example, multistep synthesis methods could be developed to synthesize complex phenols . Additionally, new reactions at the benzylic position could be explored .

properties

IUPAC Name

2-[[benzyl(ethyl)amino]methyl]phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19NO/c1-2-17(12-14-8-4-3-5-9-14)13-15-10-6-7-11-16(15)18/h3-11,18H,2,12-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRCLFERJXYCKON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC1=CC=CC=C1)CC2=CC=CC=C2O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[Benzyl(ethyl)amino]methyl]phenol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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